Cas no 360-80-5 (2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide)

2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide structure
360-80-5 structure
Product Name:2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
CAS No:360-80-5
MF:C8H10N2O2S
MW:198.242200374603
CID:293973
PubChem ID:21829532
Update Time:2025-04-19

2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
    • 3-methyl-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine 1,1-dioxide
    • SCHEMBL21416125
    • 3-Methyl-3,4-dihydro-1lambda~6~,2,4-benzothiadiazine-1,1(2H)-dione
    • CS-0079317
    • 3-methyl-3,4-dihydro-2H-1
    • DTXSID60618584
    • 2H-1,2,4-Benzothiadiazine, 3,4-dihydro-3-methyl-, 1,1-dioxide
    • 360-80-5
    • D74067
    • 3-Methyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
    • 3-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
    • E?,2,4-benzothiadiazine-1,1-dione
    • JXIUDFUSAVZJDS-UHFFFAOYSA-N
    • Inchi: 1S/C8H10N2O2S/c1-6-9-7-4-2-3-5-8(7)13(11,12)10-6/h2-6,9-10H,1H3
    • InChI Key: JXIUDFUSAVZJDS-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2NC(C)N1)(=O)=O

Computed Properties

  • Exact Mass: 198.0464
  • Monoisotopic Mass: 198.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 49.41
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited